N-{4-[acetyl(methyl)amino]phenyl}-4,5-dimethoxy-2-nitrobenzamide

• IUPAC Name: N-[4-[acetyl(methyl)amino]phenyl]-4,5-dimethoxy-2-nitrobenzamide
• InChI: InChI=1S/C18H19N3O6/c1-11(22)20(2)13-7-5-12(6-8-13)19-18(23)14-9-16(26-3)17(27-4)10-15(14)21(24)25/h5-10H,1-4H3,(H,19,23)
• InChI Key: AZDNAXXUOUUVTB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2[N+](=O)[O-])OC)OC
• Molecular Formula: C18H19N3O6
• Molecular Weight: 373.4 g/mol

Description

N-{4-[acetyl(methyl)amino]phenyl}-4,5-dimethoxy-2-nitrobenzamide, also known as DMAN, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicinal chemistry. DMAN belongs to the class of nitroaromatic compounds, which are known for their diverse biological activities. In

Mechanism of Action

The exact mechanism of action of N-{4-[acetyl(methyl)amino]phenyl}-4,5-dimethoxy-2-nitrobenzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), and to decrease the levels of reactive oxygen species (ROS) in cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

N-{4-[acetyl(methyl)amino]phenyl}-4,5-dimethoxy-2-nitrobenzamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have low toxicity in vitro. However, this compound has some limitations for lab experiments as well. It is not very soluble in water, which can make it difficult to use in certain assays. Additionally, the exact mechanism of action of this compound is not fully understood, which makes it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on N-{4-[acetyl(methyl)amino]phenyl}-4,5-dimethoxy-2-nitrobenzamide. One potential area of study is the development of this compound derivatives with improved solubility and bioavailability. Another area of research is the investigation of the mechanism of action of this compound, which could lead to the discovery of new targets for drug development. Finally, this compound could be further studied for its potential applications in the treatment of cancer and other inflammatory diseases.

Scientific Research Applications

N-{4-[acetyl(methyl)amino]phenyl}-4,5-dimethoxy-2-nitrobenzamide has been studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer activities. This compound has also been investigated for its potential use as a diagnostic tool for cancer detection.